Cas no 1262985-26-1 (4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol)

• Product Name: 4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol
• CAS No: 1262985-26-1
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 3039894
• PubChem ID: 58129299
• Update Time: 2025-04-21

4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol
• 4-(2-amino-5-chloropyridin-3-yl)-2-methylbut-3-yn-2-ol
• 4-(2-Amino-5-chloro-3-pyridinyl)-2-methyl-3-butyn-2-ol
• 1262985-26-1
• SCHEMBL1203529
• DTXSID501208430

• Inchi： 1S/C10H11ClN2O/c1-10(2,14)4-3-7-5-8(11)6-13-9(7)12/h5-6,14H,1-2H3,(H2,12,13)
• InChI Key： RKRISWUWUYPSDD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#CC(C)(C)O)=C1)N

Computed Properties

• Exact Mass: 210.05600
• Monoisotopic Mass: 210.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 2.02080